Cas no 1850953-71-7 (1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1850953-71-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6273433
• PubChem ID: 165898050
• Update Time: 2025-08-05

1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine
• EN300-1109528
• 1850953-71-7

• Inchi： 1S/C11H14N4/c1-9(10-5-3-2-4-6-10)7-15-8-13-11(12)14-15/h2-6,8-9H,7H2,1H3,(H2,12,14)
• InChI Key： RDVICYKPYDPGLQ-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine (CAS No. 1850953-71-7)

1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine, identified by its Chemical Abstracts Service number (CAS No. 1850953-71-7), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif known for its broad spectrum of biological activities. The presence of a phenylpropyl side chain and an amine functional group at the 3-position of the triazole ring imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The structure of 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine features a central triazole ring, which is a fused system of three atoms (two nitrogen and one carbon) that exhibits remarkable stability and reactivity. The nitrogen atoms in the triazole ring can participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to biological targets. The phenylpropyl group, on the other hand, introduces hydrophobicity and may influence the compound's solubility and membrane permeability. The amine group at the 3-position provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic versatility. Triazoles, in particular, have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The synthesis of 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine involves multi-step organic reactions, typically starting from readily available precursors such as 2-aminoethylbenzene (aniline derivative) and propargylamine. The reaction sequence often includes cyclization steps to form the triazole ring followed by functional group transformations to introduce the phenylpropyl and amine moieties.

One of the most compelling aspects of 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cellular signaling pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The pharmacokinetic profile of 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine is another critical aspect that has been examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Computational modeling techniques have been employed to predict the pharmacokinetic properties of this compound based on its molecular structure. These predictions help guide experimental studies aimed at optimizing its bioavailability and reducing potential side effects.

Recent advancements in medicinal chemistry have enabled the development of more sophisticated methods for screening and evaluating novel compounds like 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets to identify those with high affinity and selectivity. Additionally, structure-based drug design approaches leverage computational methods to model the interactions between the compound and its target proteins or enzymes. These strategies have significantly accelerated the process of identifying promising drug candidates.

The synthetic pathways for 1-(2-phenylpropyl)-1H-1,2,4-triazol-3-amine can be optimized to improve yield and purity while minimizing hazardous byproducts. Green chemistry principles have been increasingly applied in pharmaceutical synthesis to reduce environmental impact. For instance, catalytic methods that use transition metals or biocatalysts can enhance reaction efficiency and selectivity. Solvent-free reactions or those employing greener solvents are also being explored to minimize waste generation.

In conclusion, 1-(2-phenoxypropyl)-lH-l ,z6zrrol -z -zmine (CAS No .18509537T-T) represents an intriguing compound with potential therapeutic applications . Its unique structural features , coupled with promising preliminary biological activity , make it an attractive subject for further research . As our understanding of molecular interactions continues to evolve , compounds like this are likely to play a significant role in the development of novel treatments for various diseases . Continued investigation into its pharmacological properties , synthetic modifications , and pharmacokinetic behavior will be essential in realizing its full potential as a pharmaceutical agent .